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Compound of Interest

Compound Name: (Thr4,Gly7)-Oxytocin

Cat. No.: B10855220 Get Quote

Application Notes and Protocols for (Thr4,Gly7)-
Oxytocin
For Researchers, Scientists, and Drug Development Professionals

Introduction
(Thr4,Gly7)-Oxytocin is a synthetic analog of the neuropeptide oxytocin. It is a potent and

specific agonist for the oxytocin receptor (OTR) and has been instrumental in elucidating the

physiological roles of oxytocin in various biological systems. This document provides detailed

protocols for the proper dissolution and storage of lyophilized (Thr4,Gly7)-Oxytocin, as well as

application notes for its use in in-vitro studies.

Product Information
Product Name: (Thr4,Gly7)-Oxytocin

Appearance: White lyophilized powder

Storage of Lyophilized Powder: Store at -20°C for up to 3 years.[1] Keep away from

moisture.[1]
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Proper reconstitution of lyophilized (Thr4,Gly7)-Oxytocin is crucial for maintaining its biological

activity. It is recommended to equilibrate the vial to room temperature for 25 to 45 minutes

before opening to prevent condensation.[2] Briefly vortex the vial to ensure all the powder is at

the bottom.[2]

Recommended Solvents and Solubility
(Thr4,Gly7)-Oxytocin exhibits good solubility in water and Dimethyl Sulfoxide (DMSO).[3][4]

The choice of solvent will depend on the specific experimental requirements and the

compatibility with the biological system under investigation.

Solvent Solubility Notes

Water ≥ 50 mg/mL

Use sterile, pyrogen-free

water. If using for cell culture,

filter-sterilize the solution

through a 0.22 µm filter after

reconstitution.[3]

DMSO ≥ 100 mg/mL

Use high-purity, anhydrous

DMSO. Be aware that DMSO

can have physiological effects

at certain concentrations.

Table 1: Solubility of (Thr4,Gly7)-Oxytocin in Common Solvents.

Reconstitution Protocol for Stock Solutions
Solvent Selection: Choose the appropriate solvent based on the intended application (see

Table 1). For most in vitro biological assays, sterile water or a buffered aqueous solution is

preferred.

Calculation: Determine the required volume of solvent to achieve the desired stock solution

concentration. For example, to prepare a 1 mM stock solution from 1 mg of (Thr4,Gly7)-
Oxytocin (Molecular Weight: ~940.1 g/mol ), you would add approximately 1.06 mL of

solvent.

Reconstitution: Carefully open the vial and add the calculated volume of the chosen solvent.
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Dissolution: Gently swirl or vortex the vial until the lyophilized powder is completely

dissolved.[2] Avoid vigorous shaking to prevent peptide degradation.

Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the

stock solution into smaller, single-use volumes.

Storage of Reconstituted Solutions
The stability of reconstituted (Thr4,Gly7)-Oxytocin is dependent on the storage temperature

and the solvent used.

Storage
Temperature

Stability in
Aqueous Solution

Stability in DMSO Notes

-80°C Up to 1 year[1] Up to 1 year[1]
Recommended for

long-term storage.

-20°C Up to 1 month[3] Up to 1 month[3]
Suitable for short-term

storage.

2-8°C
Up to 6 months (in

appropriate buffer)[5]
Not Recommended

For very short-term

storage (days).

Table 2: Storage and Stability of Reconstituted (Thr4,Gly7)-Oxytocin.

Signaling Pathway
(Thr4,Gly7)-Oxytocin exerts its effects by binding to and activating the oxytocin receptor

(OTR), a G-protein coupled receptor (GPCR). The primary signaling cascade involves the

activation of the Gq alpha subunit, leading to the stimulation of phospholipase C (PLC). PLC

then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3)

and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering

the release of intracellular calcium (Ca2+). This increase in intracellular Ca2+ is a key event in

many of the physiological responses to oxytocin. Additionally, (Thr4,Gly7)-Oxytocin has been

shown to activate Transient Receptor Potential Vanilloid 1 (TRPV1) channels and inhibit certain

potassium (K+) channels, leading to neuronal excitation.[1][3]
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Simplified Signaling Pathway of (Thr4,Gly7)-Oxytocin
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General Workflow for In Vitro Experiments
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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